Cas no 109787-34-0 (2-Penten-1-ol, 4-methyl-3-(1-methylethyl)-)

• Product Name: 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)-
• CAS No: 109787-34-0
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 3601595
• Update Time: 2026-04-21

2-Penten-1-ol, 4-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)-

Additional information on 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)-

Recent Advances in the Study of 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)- (CAS: 109787-34-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)-, with the CAS number 109787-34-0, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the presence of a pentenol backbone and isopropyl substitution, make it a versatile building block for the development of novel pharmacophores. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and green chemistry approaches, to optimize the production of 109787-34-0 with high enantiomeric purity and yield.

In terms of biological activity, preliminary investigations suggest that 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)- exhibits moderate antimicrobial properties against a range of Gram-positive bacteria. Mechanistic studies indicate that the compound may interfere with bacterial cell membrane integrity, although further research is needed to elucidate the precise molecular targets. Additionally, its potential as an anti-inflammatory agent is being explored, with in vitro models showing inhibition of key pro-inflammatory cytokines.

From a pharmaceutical perspective, the compound's physicochemical properties, including its logP value and solubility profile, make it an attractive candidate for further drug development. Computational modeling studies have predicted favorable binding affinities for several disease-relevant protein targets, particularly in the realm of metabolic disorders. However, challenges remain in optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential toxicity.

The most recent breakthrough involves the application of 109787-34-0 in combination therapies. Researchers have demonstrated synergistic effects when this compound is paired with established antibiotics, potentially offering a solution to the growing problem of antimicrobial resistance. This finding has sparked interest in exploring similar combinatorial approaches for other therapeutic areas.

Future research directions for 2-Penten-1-ol, 4-methyl-3-(1-methylethyl)- include comprehensive toxicity profiling, structure-activity relationship studies to optimize biological activity, and exploration of its potential in targeted drug delivery systems. The compound's versatility suggests it may find applications beyond pharmaceuticals, possibly in agrochemicals or specialty chemicals, warranting further interdisciplinary investigation.